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Compound of Interest

Compound Name: Geissospermine [MI]

Cat. No.: B15495401 Get Quote

Disclaimer: Detailed toxicological data and a comprehensive Safety Data Sheet (SDS)

specifically for Geissospermine are not readily available in public databases. The following

guidance is based on general best practices for handling indole alkaloids and other potentially

hazardous chemical compounds in a laboratory setting. Researchers should always consult

with their institution's Environmental Health and Safety (EHS) department for specific protocols

and conduct a thorough risk assessment before handling any new compound.

Geissospermine is an indole alkaloid found in plants of the Geissospermum genus. While

specific hazard information is limited, related alkaloids and compounds with biological activity

should be handled with care to minimize exposure.

Personal Protective Equipment (PPE)
Due to the lack of specific data for Geissospermine, a cautious approach to PPE is

recommended, treating it as a potentially hazardous substance. The following PPE should be

worn at all times when handling Geissospermine:

Eye Protection: Chemical splash goggles that meet ANSI Z87.1 standards are required. A

face shield should be worn over safety glasses if there is a risk of splashing or aerosol

generation.[1]

Hand Protection: Chemical-resistant gloves are mandatory. Given the lack of specific glove

breakthrough data for Geissospermine, it is advisable to use double gloves, with the outer

glove being removed and disposed of immediately after handling the compound.[2] Nitrile
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gloves are a common choice for handling many chemicals, but their specific resistance to

Geissospermine is unknown.[2] Always inspect gloves for any signs of degradation or

puncture before use.

Body Protection: A laboratory coat with long sleeves is required. For procedures with a

higher risk of contamination, a disposable gown made of a low-permeability fabric is

recommended.[3]

Respiratory Protection: Work with solid Geissospermine or solutions in a certified chemical

fume hood to avoid inhalation of dust or aerosols. If there is a potential for airborne particles

outside of a fume hood, a NIOSH-approved respirator (e.g., N95 or higher) should be used.

[3][4]

Operational Plan for Handling Geissospermine
Engineering Controls:

All work involving Geissospermine, including weighing, preparing solutions, and running

reactions, should be conducted in a well-ventilated chemical fume hood.

Standard Operating Procedures:

Preparation: Before starting any work, ensure the chemical fume hood is functioning

correctly. Gather all necessary equipment and reagents.

Weighing: If handling solid Geissospermine, weigh the required amount on a tared weigh

paper or in a suitable container within the fume hood to minimize the risk of generating dust.

Solution Preparation: When dissolving Geissospermine, add the solvent slowly to the solid to

avoid splashing.

Handling: Use appropriate laboratory equipment (e.g., spatulas, pipettes) to handle the

compound and its solutions. Avoid direct contact with skin.

Post-Handling: After completing the work, decontaminate the work area in the fume hood.

Disposal Plan
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Proper disposal of Geissospermine and any contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Waste Segregation: All waste contaminated with Geissospermine, including unused

compound, solutions, contaminated gloves, weigh papers, and pipette tips, should be

collected in a designated, properly labeled hazardous waste container.[5]

Waste Container: The waste container should be made of a material compatible with the

solvents used and should be kept closed when not in use.

Disposal Method: As a general practice for alkaloid compounds, chemical waste should not

be disposed of down the drain.[6] All Geissospermine waste should be disposed of through

your institution's hazardous waste management program.[5] Clearly label the waste

container with "Hazardous Waste," the name "Geissospermine," and any other components

of the waste stream.

Quantitative Data
The following table summarizes the available in vitro cytotoxicity data for an alkaloid fraction

containing Geissospermine and for a related alkaloid, geissoschizoline N4-methylchlorine,

isolated from Geissospermum sericeum.

Sample Cell Line Assay
IC₅₀ / CC₅₀
(µg/mL)

Selectivity
Index (SI)

Alkaloid Fraction
ACP02 (gastric

adenocarcinoma)
MTT 18.29 -

Geissoschizoline

N4-

methylchlorine

ACP02 (gastric

adenocarcinoma)
MTT 12.06

39.47 (vs.

VERO), 41.75

(vs. HepG2)

Geissoschizoline

N4-

methylchlorine

VERO (normal

kidney)
MTT 476.0 -

Geissoschizoline

N4-

methylchlorine

HepG2 (human

hepatoma)
MTT 503.5 -
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Data extracted from a study on alkaloids from Geissospermum sericeum.[7]

Experimental Protocols
Extraction of Alkaloids from Geissospermum vellosii
Bark
This protocol describes the extraction of alkaloids, including Geissospermine, from the bark of

Geissospermum vellosii.[8]

Sample Preparation: The Geissospermum bark is frozen and then finely ground using a

blender.

Soxhlet Extraction: 6.5 g of the powdered bark is extracted using a Soxhlet apparatus with

200.0 mL of a 70:30 mixture of Ethanol/0.1% formic acid in ultra-pure water. The oil-bath

temperature is maintained at 93 ± 3 °C. A single extraction cycle takes approximately 45

minutes, and the process is repeated for 24 cycles.

Centrifugation: The resulting extraction solution is centrifuged for 10 minutes at 5000 rpm.

Sample Dilution: The supernatant is diluted 1:3 with a 15:85 mixture of acetonitrile/water

before HPLC analysis.

HPLC-UV-MS Analysis of Geissospermine
This protocol outlines the analytical procedure for identifying Geissospermine in the bark

extract.[8]

Chromatographic Separation: The diluted extract is analyzed using High-Performance Liquid

Chromatography (HPLC).

Column: Gemini® NX-C18 (150 × 2.0 mm, 3.0 µm particle size).

Mobile Phase:

Eluent A: Aqueous formic acid (0.01%).

Eluent B: Acetonitrile with 0.01% formic acid.
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Gradient: An initial isocratic step at 15% B for 12 minutes, followed by a linear gradient

from 15% to 21% B over 3 minutes, another isocratic step at 21% B for 15 minutes, and a

final linear gradient from 21% to 100% B over 79 minutes.

Flow Rate: 0.200 mL/min.

Injection Volume: 10 µL.

Detection:

UV Detection: A Diode Array Detector (DAD) is used to scan a wavelength range of 220–

500 nm.

Mass Spectrometry: A high-resolution mass spectrometer with an electrospray ionization

(ESI) source is used for mass analysis in the m/z range of 220–1200.

Visualizations

Extraction Protocol

Start: Geissospermum Bark Grind Bark Soxhlet Extraction
(Ethanol/Formic Acid) Centrifuge Extract Dilute Supernatant End: Prepared Sample

Click to download full resolution via product page

Caption: Workflow for the extraction of alkaloids from Geissospermum bark.
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Analytical Protocol

Start: Prepared Sample HPLC Separation

UV-Vis Detection

Mass Spectrometry

Data Analysis End: Geissospermine Identification

Click to download full resolution via product page

Caption: Workflow for the HPLC-UV-MS analysis of Geissospermine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15495401#personal-protective-equipment-for-
handling-geissospermine-mi]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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